1. Home
  2. Product
  3. 6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid
6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid 6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 123040-79-9
VCID: VC20865913
InChI: InChI=1S/C10H8ClNO4/c1-12-7-3-5(11)2-6(10(14)15)9(7)16-4-8(12)13/h2-3H,4H2,1H3,(H,14,15)
SMILES: CN1C(=O)COC2=C(C=C(C=C21)Cl)C(=O)O
Molecular Formula: C10H8ClNO4
Molecular Weight: 241.63 g/mol

6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid

CAS No.: 123040-79-9

Cat. No.: VC20865913

Molecular Formula: C10H8ClNO4

Molecular Weight: 241.63 g/mol

* For research use only. Not for human or veterinary use.

6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid - 123040-79-9

Specification

CAS No. 123040-79-9
Molecular Formula C10H8ClNO4
Molecular Weight 241.63 g/mol
IUPAC Name 6-chloro-4-methyl-3-oxo-1,4-benzoxazine-8-carboxylic acid
Standard InChI InChI=1S/C10H8ClNO4/c1-12-7-3-5(11)2-6(10(14)15)9(7)16-4-8(12)13/h2-3H,4H2,1H3,(H,14,15)
Standard InChI Key ZTIKBJABRWRXFK-UHFFFAOYSA-N
SMILES CN1C(=O)COC2=C(C=C(C=C21)Cl)C(=O)O
Canonical SMILES CN1C(=O)COC2=C(C=C(C=C21)Cl)C(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19